Cas no 30503-12-9 (oct-7-en-4-one)
oct-7-en-4-one structure
Product Name:oct-7-en-4-one
CAS No:30503-12-9
MF:C8H14O
MW:126.196162700653
CID:1442889
PubChem ID:11412381
Update Time:2025-04-20
oct-7-en-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Octen-4-one
- oct-7-en-4-one
- SCHEMBL514867
- EN300-64554
- 30503-12-9
- AKOS009389665
- G44762
- Z406377524
-
- Inchi： 1S/C8H14O/c1-3-5-7-8(9)6-4-2/h3H,1,4-7H2,2H3
- InChI Key： NPPZHBOHFSDBRW-UHFFFAOYSA-N
- SMILES： O=C(CCC=C)CCC
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 94.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
oct-7-en-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B509003-25mg |
oct-7-en-4-one |
30503-12-9 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B509003-50mg |
oct-7-en-4-one |
30503-12-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B509003-250mg |
oct-7-en-4-one |
30503-12-9 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-64554-0.05g |
oct-7-en-4-one |
30503-12-9 | 95% | 0.05g |
$88.0 | 2023-05-03 | |
| Enamine | EN300-64554-0.1g |
oct-7-en-4-one |
30503-12-9 | 95% | 0.1g |
$132.0 | 2023-05-03 | |
| Enamine | EN300-64554-0.25g |
oct-7-en-4-one |
30503-12-9 | 95% | 0.25g |
$188.0 | 2023-05-03 | |
| Enamine | EN300-64554-0.5g |
oct-7-en-4-one |
30503-12-9 | 95% | 0.5g |
$353.0 | 2023-05-03 | |
| Enamine | EN300-64554-1.0g |
oct-7-en-4-one |
30503-12-9 | 95% | 1g |
$470.0 | 2023-05-03 | |
| Enamine | EN300-64554-2.5g |
oct-7-en-4-one |
30503-12-9 | 95% | 2.5g |
$923.0 | 2023-05-03 | |
| Enamine | EN300-64554-5.0g |
oct-7-en-4-one |
30503-12-9 | 95% | 5g |
$1364.0 | 2023-05-03 |
oct-7-en-4-one Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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